1-(2,4-difluorobenzyl)-4-ethylpiperazine

• IUPAC Name: 1-[(2,4-difluorophenyl)methyl]-4-ethylpiperazine
• InChI: InChI=1S/C13H18F2N2/c1-2-16-5-7-17(8-6-16)10-11-3-4-12(14)9-13(11)15/h3-4,9H,2,5-8,10H2,1H3
• InChI Key: VCAZUXBWGYOEDS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=C(C=C2)F)F
• Molecular Formula: C13H18F2N2
• Molecular Weight: 240.29 g/mol

Description

1-(2,4-difluorobenzyl)-4-ethylpiperazine (DFBEP) is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a piperazine derivative that has shown promising results in various studies, particularly in the field of neuroscience.

Scientific Research Applications

1-(2,4-difluorobenzyl)-4-ethylpiperazine has been extensively studied for its potential applications in scientific research. It has been found to be a potent and selective agonist of the sigma-1 receptor, a protein that is involved in various physiological processes such as pain perception, neuronal survival, and neuroprotection. 1-(2,4-difluorobenzyl)-4-ethylpiperazine has been shown to modulate the activity of the sigma-1 receptor, leading to various physiological effects.

Mechanism of Action

The sigma-1 receptor is a transmembrane protein that is located in the endoplasmic reticulum (ER) and the plasma membrane of cells. 1-(2,4-difluorobenzyl)-4-ethylpiperazine binds to the sigma-1 receptor and modulates its activity, leading to various physiological effects. The exact mechanism of action of 1-(2,4-difluorobenzyl)-4-ethylpiperazine is not fully understood, but it is believed to involve the modulation of intracellular calcium signaling, the regulation of ion channels, and the activation of various signaling pathways.
Biochemical and Physiological Effects
1-(2,4-difluorobenzyl)-4-ethylpiperazine has been shown to have various biochemical and physiological effects. It has been found to modulate the release of various neurotransmitters such as dopamine, serotonin, and noradrenaline, leading to changes in neuronal activity. 1-(2,4-difluorobenzyl)-4-ethylpiperazine has also been shown to have neuroprotective effects, protecting neurons from various insults such as oxidative stress and excitotoxicity. In addition, 1-(2,4-difluorobenzyl)-4-ethylpiperazine has been shown to have analgesic effects, reducing pain perception in various animal models.

Advantages and Limitations for Lab Experiments

1-(2,4-difluorobenzyl)-4-ethylpiperazine has several advantages for lab experiments. It is a potent and selective agonist of the sigma-1 receptor, making it a useful tool for studying the physiological role of this receptor. 1-(2,4-difluorobenzyl)-4-ethylpiperazine is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of 1-(2,4-difluorobenzyl)-4-ethylpiperazine is its potential toxicity, particularly at high doses. Careful dosing and monitoring are necessary when using 1-(2,4-difluorobenzyl)-4-ethylpiperazine in lab experiments.

Future Directions

1-(2,4-difluorobenzyl)-4-ethylpiperazine has shown promising results in various studies, and there are several future directions for research on this compound. One area of research is the development of more potent and selective sigma-1 receptor agonists based on the structure of 1-(2,4-difluorobenzyl)-4-ethylpiperazine. Another area of research is the investigation of the potential therapeutic applications of 1-(2,4-difluorobenzyl)-4-ethylpiperazine, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, further studies are needed to fully elucidate the mechanism of action of 1-(2,4-difluorobenzyl)-4-ethylpiperazine and its physiological effects.
Conclusion
In conclusion, 1-(2,4-difluorobenzyl)-4-ethylpiperazine (1-(2,4-difluorobenzyl)-4-ethylpiperazine) is a chemical compound that has shown promising results in various studies. It is a potent and selective agonist of the sigma-1 receptor and has been shown to have various biochemical and physiological effects. 1-(2,4-difluorobenzyl)-4-ethylpiperazine has several advantages for lab experiments, but careful dosing and monitoring are necessary due to its potential toxicity. Future research on 1-(2,4-difluorobenzyl)-4-ethylpiperazine should focus on the development of more potent and selective sigma-1 receptor agonists, the investigation of its potential therapeutic applications, and the elucidation of its mechanism of action and physiological effects.

Synthesis Methods

The synthesis of 1-(2,4-difluorobenzyl)-4-ethylpiperazine involves the reaction of 1-(2,4-difluorobenzyl) piperazine with ethyl bromide in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The product is then purified by column chromatography to obtain pure 1-(2,4-difluorobenzyl)-4-ethylpiperazine.